2-Fluoro-6-nitro-N-phenylbenzamide
Overview
Description
2-Fluoro-6-nitro-N-phenylbenzamide is a synthetic compound . It has the empirical formula C13H9FN2O3 and a molecular weight of 260.22 .
Molecular Structure Analysis
The molecular structure of 2-Fluoro-6-nitro-N-phenylbenzamide consists of a benzene ring with a carbon bearing a nitro group . The InChI key for this compound is GQVRPSFDUVNMDA-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Fluoro-6-nitro-N-phenylbenzamide is a solid compound . It has a density of 1.411±0.06 g/cm3 at 20℃ 760 Torr . The melting point is between 163-165℃ . The predicted boiling point is 342.4±32.0 °C .Scientific Research Applications
Antitumor Activity
2-Fluoro-6-nitro-N-phenylbenzamide and its derivatives have been investigated for their potential in antitumor applications. Studies have shown that certain derivatives can exhibit cytostatic activities against various malignant human cell lines, including cervical, breast, colon, and laryngeal carcinomas. These compounds have been found to exert good cytotoxic activity in vitro and have shown significant antitumor activity in vivo against melanoma, fibrosarcoma, and squamous cell carcinoma. The cytotoxic effect of these compounds is selective, cell-specific, and dose-dependent (Racané et al., 2006); (Stojković et al., 2006).
Synthetic Routes and Novel Derivatives
Research has also been focused on developing novel synthetic routes for creating derivatives of 2-Fluoro-6-nitro-N-phenylbenzamide. For instance, a study reported an improved method for preparing specific derivatives with potential therapeutic applications (Liu et al., 2016). Another study focused on the synthesis of androgen receptor antagonists starting from similar compounds (Zhi-yu, 2012).
Pharmacokinetic Studies and Drug Development
Some studies have explored the pharmacokinetic profile and drug development potential of related compounds. For example, research on 2-Chloro-5-nitro-N-phenylbenzamide (a similar compound) assessed its bacterial mutagenicity and pharmacokinetic profile as part of preclinical evaluations for its use as a cancer chemopreventive agent (Kapetanovic et al., 2012).
Other Applications
Research has also delved into various other applications of derivatives of 2-Fluoro-6-nitro-N-phenylbenzamide. These include the development of improved synthetic routes for monomer mixtures used in polymer science (Baek & Harris, 2005), and the study of internal rotational barriers of aromatic nitro compounds for understanding their molecular geometries and properties (Chen & Chieh, 2002).
Safety and Hazards
properties
IUPAC Name |
2-fluoro-6-nitro-N-phenylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FN2O3/c14-10-7-4-8-11(16(18)19)12(10)13(17)15-9-5-2-1-3-6-9/h1-8H,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQVRPSFDUVNMDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=C(C=CC=C2F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-6-nitro-N-phenylbenzamide | |
CAS RN |
870281-83-7 |
Source
|
| Record name | 2-fluoro-6-nitro-N-phenylbenzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the limitations of using 2-Fluoro-6-nitro-N-phenylbenzamide in the synthesis of Idelalisib?
A: While 2-Fluoro-6-nitro-N-phenylbenzamide serves as a starting point for Idelalisib synthesis, the established method presents several challenges []:
Q2: What is the significance of the research presented in the paper regarding Idelalisib synthesis?
A: The research proposes a novel method for synthesizing Idelalisib that aims to address the limitations associated with using 2-Fluoro-6-nitro-N-phenylbenzamide as a starting material []. While the specifics of this novel approach are not detailed in the provided abstract, it highlights the ongoing efforts to develop more efficient, cost-effective, and environmentally friendly synthetic routes for this important pharmaceutical compound.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(Tetrahydropyran-4-ylmethyl)-amino]-azetidine-1-carboxylic acid tert-butyl ester](/img/structure/B1395634.png)
![2,3-Dihydroimidazo[1,2-a]pyridin-5(1H)-one](/img/structure/B1395638.png)
![Ethyl 8-allyl-5-hydroxy-2-(methylthio)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate](/img/structure/B1395641.png)
![6,11-dihydro-5H-dipyrido[2,3-b:4',3'-f]azepin-5-one](/img/structure/B1395643.png)
![Ethyl pyrazolo[1,5-a]pyrimidine-2-carboxylate](/img/structure/B1395648.png)
![1-Hydroxy-3-oxo-N-(2-(piperazin-1-yl)ethyl)-3,5,6,7-tetrahydropyrido-[3,2,1-ij]quinoline-2-carboxamide dihydrochloride](/img/structure/B1395651.png)
